2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[2-(cyclopentylcarbamoylamino)-1,3-thiazol-4-yl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C18H22N4O3S/c1-25-15-9-5-4-8-14(15)21-16(23)10-13-11-26-18(20-13)22-17(24)19-12-6-2-3-7-12/h4-5,8-9,11-12H,2-3,6-7,10H2,1H3,(H,21,23)(H2,19,20,22,24)
• InChI Key: AOUXPAWIGGXOQZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CC2=CSC(=N2)NC(=O)NC3CCCC3
• Molecular Formula: C18H22N4O3S
• Molecular Weight: 374.5 g/mol
• CAS No.: 921508-20-5

Description

The compound “2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)acetamide” is a chemical compound with a complex structure. It is available for purchase for research purposes.

Synthesis Analysis

The synthesis of similar compounds involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates. The compounds are synthesized efficiently in three steps in high isolated yields from amines, 2-chloroacetyl chloride, hydrazinecarbothioamide, and carbon disulfide.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a cyclopentylcarbamoyl group attached to an amino group, which is further attached to a thiazolyl group. This is then attached to an acetamide group with a methoxyphenyl group.

Chemical Reactions Analysis

The chemical reactivity of similar compounds involves the active hydrogen on C-2 of these compounds taking part in a variety of condensation and substitution reactions.

Future Directions

Thiazole derivatives, which this compound is a part of, have been found to have diverse biological activities. In the future, more research could be done to explore the potential uses of this compound in medicine, particularly as antimicrobial, antifungal, and antitumor agents.